Cas no 20424-31-1 (hexadecyl (9Z,12Z)-octadeca-9,12-dienoate)

• Product Name: hexadecyl (9Z,12Z)-octadeca-9,12-dienoate
• CAS No: 20424-31-1
• Molecular Formula: C₃₄H₆₄O₂
• Molecular Weight: 504.87076
• CID: 909728
• PubChem ID: 6436521

hexadecyl (9Z,12Z)-octadeca-9,12-dienoate Properties

Names and Identifiers

• hexadecyl (9Z,12Z)-octadeca-9,12-dienoate
• hexadecyl octadeca-9,12-dienoate
• UNII-S6O07AWB0A
• AS-80610
• CHEBI:165717
• hexadecyl 9Z,12Z-octadecadienoate
• CETYL LINOLEATE
• Cetyllinoleat
• Q27288736
• Palmityl linoleate
• 9,12-Octadecadienoic acid (9Z,12Z)-, hexadecyl ester
• hexadecanyl 9Z,12Z-octadecadienoate
• SCHEMBL528309
• DB-254915
• 20424-31-1
• LINOLEIC ACID, HEXADECYL ESTER
• Hexadecyl(9Z,12Z)-octadeca-9,12-dienoate
• DTXSID501276562
• E77572
• Hexadecyl (9Z,12Z)-9,12-octadecadienoate
• LMFA07010129
• WE(16:0/18:2(9Z,12Z))
• NS00050945
• Octadeca-9,12-dienoic acid hexadecyl ester, Z
• S6O07AWB0A
• EINECS 243-811-7

• InChIKey： MJCPRFASSBVGQD-OHNCOSGTSA-N
• Inchi： InChI=1S/C34H64O2/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34(35)36-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h11,13,17,19H,3-10,12,14-16,18,20-33H2,1-2H3/b13-11-,19-17-
• SMILES： CCCCCCCCCCCCCCCCOC(=O)CCCCCCCC=CCC=CCCCCC

Computed Properties

• Exact Mass: 504.49092
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 30
• Monoisotopic Mass: 504.49063128g/mol
• Heavy Atom Count: 36
• Complexity: 480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters